Cas no 898780-81-9 (2'-Methoxy-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-81-9
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 870268
• PubChem ID: 24725968
• Update Time: 2025-04-19

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2'-METHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 2'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• 898780-81-9
• DTXSID40644361
• AKOS016021425
• MFCD03843250
• 1-(2-Methoxyphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 2'-Methoxy-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843250
• Inchi： 1S/C17H18O2S/c1-19-17-6-4-3-5-15(17)16(18)12-9-13-7-10-14(20-2)11-8-13/h3-8,10-11H,9,12H2,1-2H3
• InChI Key： VOZALCOCBZOFIN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260